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Compound of Interest

Compound Name: 2-Decanol

Cat. No.: B1670014

Essential Safety and Handling Guide for 2-Decanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Decanol in a laboratory setting. The information is targeted
towards researchers, scientists, and drug development professionals to ensure safe handling
and minimize risks associated with this chemical.

Immediate Safety Precautions

2-Decanol is a combustible liquid and can cause serious eye irritation.[1][2] It is imperative to
handle this chemical with appropriate care in a well-ventilated area and away from any sources
of ignition.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to ensure safety when handling 2-
Decanol:
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Protection Type

Specific
Recommendations

Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields or a
face shield. Equipment should
conform to EU EN166 or US
NIOSH standards.

[5]

Hand Protection

Wear appropriate chemical-
resistant gloves to prevent skin

exposure.

Skin and Body Protection

Wear protective clothing to

prevent skin contact.

Respiratory Protection

In case of inadequate
ventilation or the formation of
vapors, use a NIOSH-
approved respirator. For
firefighting, a self-contained
breathing apparatus is

required.

Quantitative Data for Safe Handling

A summary of key quantitative data for 2-Decanol is provided below to inform safe handling

and storage practices.
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Property Value Source(s)
Flash Point 85 °C (185 °F)

Boiling Point 211 °C

Density 0.827 g/mL at 25 °C

Store in a cool, well-ventilated
Storage Temperature
place below +30°C.

Water Solubility Immiscible

Experimental Protocols
Handling and Storage Protocol

» Ventilation: Always handle 2-Decanol in a well-ventilated area.

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not ingest
or inhale.

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
Use non-sparking tools.

o Container Management: Keep containers tightly closed when not in use. Store in a dry, cool,
and well-ventilated place.

Spill Containment and Cleanup Protocol

e Ensure Safety: Immediately remove all sources of ignition from the spill area.
o Ventilation: Ensure the area is well-ventilated.

o Personal Protection: Wear appropriate PPE, including safety glasses, gloves, and protective
clothing.

o Containment: Prevent the spill from entering drains.
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o Cleanup: Use an inert absorbent material, such as sand or earth, to soak up the spill. Sweep
or shovel the material into a suitable, labeled container for disposal.

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If
skin irritation occurs, get medical advice.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison
control center.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.

Disposal Plan

o Waste Collection: Collect waste 2-Decanol in a dedicated, properly labeled, and sealed
container.

o Regulatory Compliance: Chemical waste generators must determine if a discarded chemical
is classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.

o Disposal Method: Do not empty into drains. Dispose of the contents and container to an
approved waste disposal plant. This may involve incineration at an approved facility.

o Contaminated Materials: Any materials used for cleanup, such as absorbents and
contaminated PPE, should be collected in a labeled container and disposed of as hazardous
waste.

Visual Workflow for 2-Decanol Spill Response
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Immediate Actions

2-Decanol Spill Occurs
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Caption: Logical workflow for safely responding to a 2-Decanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

